Cas no 1909318-77-9 (5,5-dimethyl-4H,5H,6H,7H-thieno2,3-cpyridine hydrochloride)

• Product Name: 5,5-dimethyl-4H,5H,6H,7H-thieno2,3-cpyridine hydrochloride
• CAS No: 1909318-77-9
• MF: C₉H₁₄ClNS
• MW: 203.7321600914
• MDL: MFCD29047626
• CID: 4628978
• PubChem ID: 121553123
• Update Time: 2025-07-25

5,5-dimethyl-4H,5H,6H,7H-thieno2,3-cpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine hydrochloride
• 5,5-dimethyl-4H,5H,6H,7H-thieno2,3-cpyridine hydrochloride
• EN300-250411
• 5,5-dimethyl-4H,6H,7H-thieno[2,3-c]pyridine hydrochloride
• 5,5-Dimethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine hydrochloride
• 5,5-Dimethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridinehydrochloride
• F84204
• Z2242045399
• 5,5-dimethyl-4H,5H,6H,7H-thieno[2,3-c]pyridinehydrochloride
• CS-0459938
• 5,5-dimethyl-6,7-dihydro-4H-thieno[2,3-c]pyridine;hydrochloride
• 1909318-77-9

• MDL： MFCD29047626
• Inchi： 1S/C9H13NS.ClH/c1-9(2)5-7-3-4-11-8(7)6-10-9;/h3-4,10H,5-6H2,1-2H3;1H
• InChI Key： VSDLFMNJBKXOBN-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC2=C1CNC(C)(C)C2

Computed Properties

• Exact Mass: 203.0535483g/mol
• Monoisotopic Mass: 203.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3Ų

Additional information on 5,5-dimethyl-4H,5H,6H,7H-thieno2,3-cpyridine hydrochloride

Introduction to 5,5-dimethyl-4H,5H,6H,7H-thieno2,3-cpyridine hydrochloride (CAS No. 1909318-77-9)

5,5-dimethyl-4H,5H,6H,7H-thieno2,3-cpyridine hydrochloride is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of thienopyridines, which are known for their diverse applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules. With a CAS number of 1909318-77-9, this compound has been extensively studied for its pharmacological profile and synthetic utility.

The molecular structure of 5,5-dimethyl-4H,5H,6H,7H-thieno2,3-cpyridine hydrochloride features a fused ring system consisting of a thiophene ring connected to a pyridine ring. This arrangement introduces a rich array of electronic and steric interactions that can be exploited for designing molecules with specific biological targets. The presence of two methyl groups at the 5-position of the thiophene ring contributes to the compound's lipophilicity, which is often a critical factor in drug absorption and distribution.

In recent years, thienopyridines have been explored as key scaffolds in the development of novel therapeutic agents. Their ability to modulate various biological pathways makes them particularly attractive for drug discovery. For instance, derivatives of thienopyridines have shown promise in inhibiting enzymes involved in inflammation and cancer progression. The hydrochloride salt form of 5,5-dimethyl-4H,5H,6H,7H-thieno2,3-cpyridine hydrochloride has been particularly studied for its potential role in modulating receptor activity and signal transduction pathways.

One of the most compelling aspects of 5,5-dimethyl-4H,5H,6H,7H-thieno2,3-cpyridine hydrochloride is its versatility as a building block in medicinal chemistry. Researchers have utilized this compound to synthesize more complex molecules with enhanced pharmacological properties. The fused ring system provides a stable core that can be functionalized at multiple positions to create analogs with tailored biological activities. This flexibility has made it a valuable tool in the quest for new drugs targeting various diseases.

The synthesis of 5,5-dimethyl-4H,5H,6H,7H-thieno2,3-cpyridine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the hydrochloride salt at the end of the synthesis not only improves the compound's handling properties but also enhances its bioavailability. This has led to increased interest in using this compound as a starting material for further derivatization and optimization.

Recent studies have highlighted the potential of thienopyridine derivatives in addressing unmet medical needs. For example, researchers have demonstrated that certain analogs of this class can inhibit kinases involved in tumor growth and metastasis. The structural features of 5,5-dimethyl-4H,5H,6H,7H-thieno2,3-cpyridine hydrochloride, including its lipophilicity and ability to interact with biological targets，make it an excellent candidate for further investigation.

The pharmacokinetic properties of 5，5-dimethyl-4Ｈ，５Ｈ，６Ｈ，７Ｈ-thieno２，３-cpyridine hydrochloride are also subjects of interest。 Its solubility profile，half-life，and metabolic pathways can significantly influence its therapeutic efficacy。 By optimizing these parameters，scientists aim to develop more effective drug candidates based on this scaffold。

In conclusion,５，５-dimethyl－４Ｈ，５Ｈ，６Ｈ，７Ｈ－thieno２，３-cpyridine hydrochloride (CAS No. 1909318-77-9) represents a promising area of research in pharmaceutical chemistry。 Its unique structural features and potential biological activities make it a valuable asset for drug discovery efforts。 As research continues to uncover new applications for this compound，it is likely to play an increasingly important role in the development of next-generation therapeutics。